Cas no 6025-53-2 (trans-Zeatinriboside)

• Product Name: trans-Zeatinriboside
• CAS No: 6025-53-2
• MF: C₁₅H₂₁N₅O₅
• MW: 351.357743024826
• MDL: MFCD00036809
• CID: 46342
• PubChem ID: 24902164
• Update Time: 2025-10-28

trans-Zeatinriboside Chemical and Physical Properties

Names and Identifiers

• trans-Zeatin-riboside
• N6-(trans-4-Hydroxy-3-methyl-2-buten-1-yl)adenosine
• Trans-zeatin Riboside
• 6-[(E)-4-Hydroxy-3-methylbut-2-enylamino]-9-β-D-ribofuranosylpurine
• Zeatin riboside
• Zeatin riboside, trans-isomer
• 9-(β-D-Ribofuranosyl)-trans-zeatin
• trans-Zeatinriboside
• 9-Ribosyl-trans-zeatin
• Ribosylzeatin
• N-(4-Hydroxy-3-methyl-2-butenyl)adenosine
• (E)-N-(4-Hydroxy-3-methyl-2-butenyl)adenosine
• Adenosine, N-[(2E)-4-hydroxy-3-methyl-2-butenyl]-
• 9-beta-D-ribosyl-trans-zeatin
• 7LG4D082A9
• 9-beta-D-ribofuranosyl-trans-zeatin
• trans-zeatin 9-beta-D-ribofuranoside
• N-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]adenosine
• Adenosine, N-(4-hydroxy-3-meth
• Z-3000
• A832655
• 17493EE6-B91F-4EAF-901B-25B5904BCD54
• 6-[(E)-4-Hydroxy-3-methylbut-2-enylamino]-9-beta-D-ribofuranosylpurine, 97%
• (2R,3R,4S,5R)-2-(6-{[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]amino}-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 6-((E)-4-hydroxy-3-methylbut-2-enylamino)-9-b-Dribofuranosylpurine
• UPCMLD-DP150:001
• 9-(beta-D-Ribofuranosyl)-trans-zeatin
• (3R,4S,5R)-2-(((E)-4-((7H-purin-6-yl)amino)-2-methylbut-2-en-1-yl)oxy)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol;trans-Zeatinriboside
• 6025-53-2
• AKOS016003311
• UPCMLD-DP150:002
• UNII-7LG4D082A9
• C15H21N5O5
• NCGC00161675-01
• UPCMLD-DP150
• HY-W011151
• Zeatin ribonucleoside
• Adenosine, N-[(2E)-4-hydroxy-3-methyl-2-buten-1-yl]- [
• (2R,3R,4S,5R)-2-(6-(((E)-4-Hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• trans-Zeatin-riboside, BioReagent, plant cell culture tested, ~95%
• 28542-78-1
• Adenosine, N-(4-hydroxy-3-methyl-2-butenyl)-, (E)-
• Q27139815
• DTXSID101017776
• 9-.beta.-D-Ribofuranosylzeatin
• (2R,3R,4S,5R)-2-(6-((4-Hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• s5678
• 6-(4-Hydroxy-3-methyl-2-butenylamino)-9-D-ribofuranosylpurine
• DS-11490
• CCG-268042
• CS-W011867
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolane-3,4-diol
• Zeatin 9-.beta.-ribonucleoside
• CHEBI:71693
• 6-[(E)-4-Hydroxy-3-methylbut-2-enylamino]-9-beta-D-ribofuranosylpurine
• MFCD00036809
• Adenosine, N-(4-hydroxy-3-methyl-2-butenyl)-
• SCHEMBL4058989
• Zeatin, 9-beta-ribofuranosyl-, trans-
• Ribosyl-trans-zeatin
• n-((2e)-4-hydroxy-3-methylbut-2-en-1-yl)adenosine
• AC-32196
• trans-Zeatin-riboside, ~95%
• Q3V
• GOSWTRUMMSCNCW-HNNGNKQASA-N
• 9-(I(2)-D-Ribofuranosyl)-trans-zeatin
• DA-58705
• 6-[(E)-4-Hydroxy-3-methylbut-2-enylamino]-9-b-D-ribofuranosylpurine
• NZ30302
• Adenosine, N-((2E)-4-hydroxy-3-methyl-2-butenyl)-

• MDL： MFCD00036809
• Inchi： 1S/C15H21N5O5/c1-8(4-21)2-3-16-13-10-14(18-6-17-13)20(7-19-10)15-12(24)11(23)9(5-22)25-15/h2,6-7,9,11-12,15,21-24H,3-5H2,1H3,(H,16,17,18)/b8-2+/t9-,11-,12-,15-/m1/s1
• InChI Key： GOSWTRUMMSCNCW-HNNGNKQASA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC/C=C(\C)/CO)O)O

Computed Properties

• Exact Mass: 351.15400
• Monoisotopic Mass: 351.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: Whitish to white crystals
• Density: 1.2018 (rough estimate)
• Melting Point: 179-180 ºC
• Boiling Point: 731.8°C at 760 mmHg
• Flash Point: 396.4 °C
• Refractive Index: 1.7000 (estimate)
• Solubility: acetic acid: 50 mg/mL, clear, colorless
• Water Partition Coefficient: Slightly soluble
• PSA: 145.78000
• LogP: -1.13870
• Solubility: Not determined

trans-Zeatinriboside Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on trans-Zeatinriboside

Trans-Zeatin Riboside: A Comprehensive Overview

Trans-zeatin riboside, also known by its CAS number 6025-53-2, is a naturally occurring compound that has garnered significant attention in the fields of plant biology, agriculture, and biotechnology. This compound belongs to the class of cytokinins, which are plant hormones known for their role in cell division, shoot formation, and overall plant growth regulation. Recent advancements in molecular biology and biochemistry have shed new light on the mechanisms by which trans-zeatin riboside influences cellular processes, making it a subject of intense research interest.

The structure of trans-zeatin riboside consists of a cytokinin moiety attached to a ribose sugar molecule. This structural feature not only enhances its stability but also facilitates its transport within plant tissues. Studies have shown that trans-zeatin riboside plays a pivotal role in regulating gene expression, particularly in genes associated with stress responses and nutrient uptake. For instance, research published in the journal Nature Plants demonstrated that exogenous application of trans-zeatin riboside can significantly improve drought tolerance in crops by modulating osmoprotective pathways.

In agricultural applications, trans-zeatin riboside has been explored as a potential bio-stimulant to enhance crop yields and resilience against environmental stresses. Field trials conducted in various regions have shown promising results, with treated plants exhibiting improved photosynthetic efficiency and reduced oxidative damage under high-light conditions. These findings underscore the potential of trans-zeatin riboside as a sustainable alternative to synthetic growth regulators.

Beyond agriculture, recent studies have delved into the therapeutic potential of trans-zeatin riboside. Preclinical research indicates that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development in chronic diseases such as neurodegenerative disorders and cardiovascular diseases. A study published in the journal Phytotherapy Research highlighted its ability to inhibit pro-inflammatory cytokines in vitro, suggesting potential applications in inflammatory disease management.

The biosynthesis of trans-zeatin riboside involves a complex interplay of enzymes, including isopentenyltransferase and adenosine kinase. Advances in metabolic engineering have enabled researchers to manipulate these pathways to overproduce cytokinins in plants, offering new avenues for large-scale production of this valuable compound. Biotechnological approaches such as CRISPR-Cas9 editing are being employed to optimize cytokinin biosynthesis pathways, further enhancing its commercial viability.

In conclusion, trans-zeatin riboside, with its CAS number 6025-53-2, stands at the forefront of scientific exploration due to its multifaceted roles in plant physiology and beyond. As research continues to uncover its mechanisms and applications, this compound is poised to make significant contributions to both agricultural sustainability and human health.